Cas no 211513-21-2 (1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide)

• Product Name: 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide
• CAS No: 211513-21-2
• MF: C₁₉H₂₉NOS
• MW: 319.504664182663
• CID: 1398938
• PubChem ID: 6918816
• Update Time: 2025-11-02

1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide
• cyclohexanecarboxamide, 1-(2-ethylbutyl)-N-(2-mercaptophenyl)-
• 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexane-1-carboxamide
• JTP-25203
• PEW5P6H57S
• OVRLABAFXJPIMU-UHFFFAOYSA-N
• CHEMBL117102
• n-(2-mercaptophenyl)-1-(2-ethylbutyl)cyclohexanecarboxamide
• SCHEMBL527973
• 1-(2-ethylbutyl)-N-(2-mercaptophenyl)-cyclohexanecarboxamide
• BDBM50369597
• 211513-21-2
• DB-362735
• DTXSID10426090
• 1-(2-ETHYLBUTYL)-N-(2-MERCAPTOPHENYL)CYCLOHEXANECARBOXAMIDE

• MDL： MFCD20270934
• Inchi： 1S/C19H29NOS/c1-3-15(4-2)14-19(12-8-5-9-13-19)18(21)20-16-10-6-7-11-17(16)22/h6-7,10-11,15,22H,3-5,8-9,12-14H2,1-2H3,(H,20,21)
• InChI Key： OVRLABAFXJPIMU-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1NC(C1(CC(CC)CC)CCCCC1)=O

Computed Properties

• Exact Mass: 319.19717
• Monoisotopic Mass: 319.19698572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 30.1Ų

Experimental Properties

• Boiling Point: 473.8°C at 760 mmHg
• PSA: 29.1

1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD330850)

Additional information on 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide

Introduction to 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide (CAS No. 211513-21-2)

1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide, identified by its Chemical Abstracts Service (CAS) number 211513-21-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amides, characterized by the presence of a carbonyl group (C=O) bonded to a nitrogen atom, which is further attached to an amine group. The molecular structure of this compound incorporates several key functional groups, including an ethylbutyl side chain, a sulfanylphenyl moiety, and a cyclohexanecarboxamide backbone, each contributing to its unique chemical properties and potential biological activities.

The ethylbutyl substituent at the N-position introduces a branched alkyl group, which can influence the compound's solubility, lipophilicity, and metabolic stability. This feature is particularly relevant in drug design, as it can modulate how the molecule interacts with biological targets and undergoes biotransformation in vivo. The sulfanylphenyl group, on the other hand, contains a sulfur atom bonded to a phenyl ring, which is known for its ability to enhance binding affinity and selectivity in protein interactions. This moiety has been widely explored in the development of kinase inhibitors, anticancer agents, and anti-inflammatory drugs due to its ability to form stable hydrogen bonds and hydrophobic interactions with biological receptors.

The cyclohexanecarboxamide core provides a rigid scaffold that can stabilize the three-dimensional conformation of the molecule. This structural feature is crucial for ensuring optimal binding to biological targets while minimizing off-target effects. The presence of both amide and sulfanyl groups in close proximity allows for versatile interactions with proteins and enzymes, making this compound a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide with greater accuracy. These studies suggest that the compound exhibits favorable solubility parameters and metabolic stability, which are critical factors for its potential use as an active pharmaceutical ingredient (API). Additionally, virtual screening techniques have identified several potential binding sites on target proteins where this molecule could exert its therapeutic effects.

In vitro studies have begun to elucidate the mechanism of action of 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide, revealing its potential as an inhibitor of certain kinases involved in cancer progression. The sulfanylphenyl group appears to play a pivotal role in disrupting aberrant signaling pathways by competing with ATP for binding sites on these enzymes. Preliminary results indicate that this compound demonstrates nanomolar potency in inhibiting tumor growth in cell culture models, suggesting its promise as a lead compound for further optimization.

The synthesis of 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also enhance the purity of the final product, which is essential for preclinical and clinical studies.

The pharmacological profile of this compound is further supported by its interaction with biological membranes. The combination of lipophilic and hydrophilic regions within its structure allows it to traverse cell membranes effectively while maintaining stability within cellular compartments. This property is particularly important for drugs that need to reach intracellular targets or exert effects on membrane-bound receptors.

Future research directions include exploring analogs of 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide through structure-activity relationship (SAR) studies. By modifying specific functional groups or substituents, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, preclinical studies are planned to evaluate its safety profile and therapeutic efficacy in animal models before progressing to human clinical trials.

The growing interest in targeted therapy has positioned compounds like 1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide at the forefront of drug discovery efforts. Its unique structural features offer a foundation for developing novel treatments against various diseases, including cancer and inflammatory disorders. As research continues to uncover new biological targets and mechanisms of action, this compound holds significant potential as a therapeutic agent.

In conclusion,1-(2-ethylbutyl)-N-(2-sulfanylphenyl)cyclohexanecarboxamide (CAS No. 211513-21-2) represents a promising candidate in pharmaceutical research due to its well-designed molecular architecture and preliminary biological activity. Its synthesis challenges are being addressed through innovative chemical methodologies, while ongoing studies aim to refine its pharmacological properties for clinical applications. The continued exploration of this compound underscores its importance in advancing therapeutic strategies across multiple disease indications.